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Compound of Interest

Compound Name: Arcaine sulfate

Cat. No.: B081960

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arcaine sulfate is a potent pharmacological agent frequently utilized in neuroscience
research. It functions as a competitive antagonist at the polyamine site of the N-methyl-D-
aspartate (NMDA) receptor and also acts as an inhibitor of nitric oxide synthase (NOS).[1][2]
These properties make it a valuable tool for investigating glutamatergic neurotransmission,
synaptic plasticity, and the role of nitric oxide signaling in various physiological and pathological
processes. Accurate and consistent preparation of Arcaine sulfate stock solutions is critical for
obtaining reliable and reproducible experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of Arcaine sulfate stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Arcaine sulfate is presented in the

table below.
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Property Value

1,4-Diguanidinobutane sulfate salt, N,N'-1,4-

Synonyms R -
Butanediylbisguanidine sulfate[3][4]
CAS Number 14923-17-2
Molecular Formula CeH16N6-H2S04
Molecular Weight 270.31 g/mol
Appearance White crystalline solid
Purity >95% to >99% (depending on supplier)
Soluble in water (up to 25 mM), PBS (pH 7.2) at
Solubility 1 mg/ml, and 1 M NaOH at 50 mg/mL. Insoluble
in ethanol.
Storage (Solid) Room temperature

Experimental Protocols

Preparation of a 10 mM Arcaine Sulfate Stock Solution
in Water

This protocol describes the preparation of a 10 mM aqueous stock solution of Arcaine sulfate.
Materials:

e Arcaine sulfate powder

e Nuclease-free water

o Calibrated analytical balance

e Appropriate volumetric flask (e.g., 10 mL)

e Magnetic stirrer and stir bar

 Sterile conical tubes (e.g., 1.5 mL or 2 mL microcentrifuge tubes)
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» Pipettes and sterile filter tips
Procedure:
o Calculate the required mass of Arcaine sulfate:

o To prepare 10 mL of a 10 mM stock solution, use the following calculation:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.010 mol/L x 0.010 L x 270.31 g/mol
» Mass (g) = 0.0027031 g =2.70 mg

o Weigh the Arcaine sulfate:
o Tare a clean, dry weigh boat on the analytical balance.
o Carefully weigh out 2.70 mg of Arcaine sulfate powder.
» Dissolve the Arcaine sulfate:
o Transfer the weighed powder to the 10 mL volumetric flask.
o Add approximately 7-8 mL of nuclease-free water to the flask.

o Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the solid is
completely dissolved. The solution should be clear and colorless. To aid dissolution, the
tube can be warmed to 37°C and sonicated for a short period.

e Adjust the final volume:

o Once fully dissolved, carefully add nuclease-free water to the 10 mL mark on the
volumetric flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

 Aliquot and store:
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o Dispense the stock solution into sterile microcentrifuge tubes in volumes appropriate for
your experimental needs to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Storage and Stability of Stock Solutions

Proper storage is crucial to maintain the integrity of the Arcaine sulfate stock solution.

Storage Condition Duration Notes

Recommended for short to
-20°C Up to 1 month )

medium-term storage.

Recommended for long-term
-80°C Up to 6 months

storage.

Important Handling Notes:
e Itis recommended to prepare and use solutions on the same day if possible.

o Before use, thaw the frozen aliquots at room temperature and ensure any precipitate is fully

redissolved.

e Avoid repeated freeze-thaw cycles as this can degrade the compound.

Signaling Pathways and Experimental Workflows
Arcaine Sulfate Inhibition of the NMDA Receptor

Arcaine sulfate competitively antagonizes the polyamine binding site on the NMDA receptor,
thereby inhibiting its function. This is a key mechanism in its role in modulating synaptic

transmission.
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Postsynaptic Terminal

Arcaine Sulfate Blocks
Polyamine Site Modulates

Presynaptic Terminal lon Channel (Closed) Prevents Caz+ Influx Inhibits SRS Signaling

Binds NMDA Receptor>
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Start: Frozen
Arcaine Sulfate Stock
(e.g., 10 mM at -80°C)

Thaw aliquot at
room temperature

:

Vortex to ensure
homogeneity

:

Dilute stock solution
in appropriate buffer
or media to final
working concentration

Apply working solution
to experimental system
(e.g., cell culture)

End: Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://hellobio.com/arcaine-sulfate.html
https://www.tocris.com/products/arcaine-sulfate_0389
https://www.scbt.com/p/arcaine-sulfate-14923-17-2
https://www.sigmaaldrich.com/JP/ja/substance/arcainesulfatesalt2703114923172
https://www.benchchem.com/product/b081960#how-to-prepare-arcaine-sulfate-stock-solutions
https://www.benchchem.com/product/b081960#how-to-prepare-arcaine-sulfate-stock-solutions
https://www.benchchem.com/product/b081960#how-to-prepare-arcaine-sulfate-stock-solutions
https://www.benchchem.com/product/b081960#how-to-prepare-arcaine-sulfate-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

